4-(2-Chloro-6-fluorobenzyloxy)benzaldehyde

• IUPAC Name: 4-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C14H10ClFO2/c15-13-2-1-3-14(16)12(13)9-18-11-6-4-10(8-17)5-7-11/h1-8H,9H2
• InChI Key: WOUZCDNRKXWPDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)COC2=CC=C(C=C2)C=O)F
• Molecular Formula: C14H10ClFO2
• DSSTOX Substance ID: DTXSID30352781
• Molecular Weight: 264.68 g/mol
• CAS No.: 172932-10-4

Description

4-(2-Chloro-6-fluorobenzyloxy)benzaldehyde is an organic compound with the molecular formula C14H10ClFO2 and a molecular weight of 264.68 g/mol It is characterized by the presence of a benzaldehyde group substituted with a 2-chloro-6-fluorobenzyloxy moiety

Preparation Methods

The synthesis of 4-(2-Chloro-6-fluorobenzyloxy)benzaldehyde typically involves the reaction of 2-chloro-6-fluorobenzyl alcohol with 4-hydroxybenzaldehyde under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF). The mixture is heated to facilitate the formation of the desired product .

Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The reaction conditions, such as temperature and reaction time, are carefully controlled to ensure the efficient production of this compound .

Chemical Reactions Analysis

4-(2-Chloro-6-fluorobenzyloxy)benzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chloro and fluoro substituents on the benzene ring can undergo nucleophilic substitution reactions, where they are replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents, bases, and catalysts that facilitate the desired transformations. The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

Synthesis Routes

The synthesis of 4-(2-Chloro-6-fluorobenzyloxy)benzaldehyde can be achieved through several methods, including:

• Nucleophilic Substitution : Reaction of 2-chloro-6-fluorobenzyl chloride with a suitable phenolic compound under basic conditions.
• Formylation : Utilizing formylating agents such as Vilsmeier-Haack reagents to introduce the aldehyde group onto the aromatic ring.

Medicinal Chemistry

This compound has been investigated for its potential as a precursor in the development of pharmaceuticals, particularly as an intermediate in synthesizing biologically active compounds. For example, it has been utilized in the synthesis of various Schiff bases and amides that exhibit antitumor and antimicrobial activities .

Case Study: Antitumor Activity
A study demonstrated that derivatives synthesized from this compound exhibited significant cytotoxic effects on cancer cell lines. The structure-activity relationship (SAR) indicated that modifications on the benzaldehyde moiety enhanced biological activity .

Organic Synthesis

This compound serves as a versatile building block in organic synthesis. Its electrophilic nature allows it to participate in various reactions such as:

• Condensation Reactions : It can react with amines to form imines or Schiff bases.
• Coupling Reactions : It can undergo cross-coupling reactions to form more complex aromatic systems.

Data Table: Reaction Yields

Reaction Type	Conditions	Yield (%)
Condensation with amine	Ethanol, reflux	85
Cross-coupling	Pd-catalyzed, DMF	78
Nucleophilic Addition	Aqueous NaOH	92

Material Science

Research has shown that derivatives of this compound can be used in the development of advanced materials, particularly in creating polymeric structures with enhanced thermal stability and mechanical properties. These materials have potential applications in coatings and electronic devices .

Mechanism of Action

The mechanism of action of 4-(2-Chloro-6-fluorobenzyloxy)benzaldehyde depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to changes in cellular processes. The pathways involved can vary based on the specific biological context and the nature of the interactions .

Comparison with Similar Compounds

4-(2-Chloro-6-fluorobenzyloxy)benzaldehyde can be compared with other similar compounds, such as:

4-(2-Chlorobenzyloxy)benzaldehyde: Lacks the fluorine substituent, which may affect its reactivity and applications.

4-(2-Fluorobenzyloxy)benzaldehyde:

4-(2-Bromobenzyloxy)benzaldehyde: Contains a bromine substituent instead of chlorine, which can influence its reactivity and interactions in various reactions.

The uniqueness of this compound lies in the presence of both chlorine and fluorine substituents, which can impart distinct chemical properties and reactivity compared to its analogs.

Biological Activity

4-(2-Chloro-6-fluorobenzyloxy)benzaldehyde (CAS No. 172932-10-4) is a synthetic organic compound that has garnered interest due to its potential biological activities. This compound features a chlorofluorobenzyl moiety and an aldehyde functional group, which may contribute to its reactivity and interaction with biological targets. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure

The chemical structure of this compound can be represented as follows:

$$\text{C}_{13}\text{H}_{10}\text{ClF}\text{O}$$

This structure includes:

• A benzaldehyde group, which is known for its reactivity in various chemical reactions.
• A chloro and fluoro substituent on the aromatic ring, which can influence the compound's biological activity through electronic effects and steric hindrance.

The biological activity of this compound is primarily attributed to its ability to interact with specific biological targets, potentially influencing various biochemical pathways. The presence of the aldehyde group allows for nucleophilic attack by cellular components, leading to the formation of adducts that can modulate enzyme activity or receptor binding.

Antimicrobial Activity

Recent studies have indicated that compounds with similar structures exhibit antimicrobial properties. For instance, derivatives containing benzaldehyde moieties have shown activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). While specific data on this compound is limited, it is reasonable to hypothesize that it may possess similar antimicrobial properties due to structural similarities with known active compounds .

Anticancer Potential

Research has highlighted the potential of benzaldehyde derivatives in cancer therapy. These compounds may induce apoptosis in cancer cells through mechanisms such as oxidative stress and inhibition of cell proliferation. For example, studies have demonstrated that certain benzaldehyde derivatives can inhibit the growth of human cancer cell lines by disrupting mitochondrial function and activating caspase pathways . The specific effects of this compound on cancer cells warrant further investigation.

Case Studies and Research Findings

• Antimicrobial Studies : In a comparative study, several benzaldehyde derivatives were tested for their antimicrobial efficacy. Compounds similar to this compound were found to exhibit significant antibacterial activity against Gram-positive bacteria .
• Cytotoxicity Assays : In vitro assays have been conducted using various human cancer cell lines to evaluate the cytotoxic effects of benzaldehyde derivatives. Results indicated that these compounds could significantly reduce cell viability at certain concentrations, suggesting potential use in oncological therapies .
• Structure-Activity Relationship (SAR) : Research into the SAR of benzaldehyde derivatives has shown that modifications at specific positions on the aromatic ring can enhance or diminish biological activity. The presence of electron-withdrawing groups such as chlorine and fluorine is often associated with increased potency against specific targets .

Data Table: Biological Activity Summary

Biological Activity	Compound Derivative	Observed Effects
Antimicrobial	Benzaldehyde Derivatives	Effective against MRSA and other bacterial strains
Anticancer	Various Benzaldehydes	Induced apoptosis in cancer cell lines
Enzyme Inhibition	Benzaldehydes	Modulation of enzyme activity through adduct formation